Cas no 2026071-16-7 (2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid)
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid
- EN300-1124016
- 2026071-16-7
-
- Inchi: 1S/C9H15N3O2/c1-3-7-4-11-12(5-7)6(2)8(10)9(13)14/h4-6,8H,3,10H2,1-2H3,(H,13,14)
- InChI Key: YULBBYBUZPNIEL-UHFFFAOYSA-N
- SMILES: OC(C(C(C)N1C=C(C=N1)CC)N)=O
Computed Properties
- Exact Mass: 197.116426730g/mol
- Monoisotopic Mass: 197.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 210
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -2.2
- Topological Polar Surface Area: 81.1Ų
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1124016-0.05g |
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid |
2026071-16-7 | 95% | 0.05g |
$1247.0 | 2023-10-26 | |
| Enamine | EN300-1124016-0.1g |
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid |
2026071-16-7 | 95% | 0.1g |
$1307.0 | 2023-10-26 | |
| Enamine | EN300-1124016-0.25g |
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid |
2026071-16-7 | 95% | 0.25g |
$1366.0 | 2023-10-26 | |
| Enamine | EN300-1124016-0.5g |
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid |
2026071-16-7 | 95% | 0.5g |
$1426.0 | 2023-10-26 | |
| Enamine | EN300-1124016-1.0g |
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid |
2026071-16-7 | 1g |
$1643.0 | 2023-06-09 | ||
| Enamine | EN300-1124016-2.5g |
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid |
2026071-16-7 | 95% | 2.5g |
$2912.0 | 2023-10-26 | |
| Enamine | EN300-1124016-5.0g |
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid |
2026071-16-7 | 5g |
$4764.0 | 2023-06-09 | ||
| Enamine | EN300-1124016-10.0g |
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid |
2026071-16-7 | 10g |
$7065.0 | 2023-06-09 | ||
| Enamine | EN300-1124016-1g |
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid |
2026071-16-7 | 95% | 1g |
$1485.0 | 2023-10-26 | |
| Enamine | EN300-1124016-5g |
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid |
2026071-16-7 | 95% | 5g |
$4309.0 | 2023-10-26 |
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid Related Literature
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
Additional information on 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid (CAS No: 2026071-16-7)
2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid, a compound with the CAS registry number 2026071-16-7, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines an amino group, a pyrazole ring, and a butanoic acid moiety. The pyrazole ring is a five-membered aromatic heterocycle containing two adjacent nitrogen atoms, which contributes to the compound's versatility and reactivity.
The butanoic acid component of this molecule introduces carboxylic acid functionality, enhancing its potential for participation in various biochemical pathways and synthetic reactions. The 4-ethyl substituent on the pyrazole ring adds further complexity to the molecule, influencing its physical properties such as solubility and stability. Recent studies have highlighted the importance of such structural features in modulating the compound's interactions with biological systems and its applications in drug design.
One of the most notable aspects of 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid is its role in the development of novel therapeutic agents. Researchers have explored its potential as a building block for creating bioactive molecules with anti-inflammatory, antioxidant, and anticancer properties. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit promising activity against various cancer cell lines, suggesting its potential as a lead compound for anticancer drug development.
In addition to its pharmacological applications, this compound has also found utility in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials hold great promise for applications in gas storage, catalysis, and sensing technologies. A recent breakthrough reported in *Nature Materials* highlighted how this compound's unique coordination properties can be leveraged to create highly porous MOFs with exceptional gas adsorption capabilities.
The synthesis of 2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid involves a multi-step process that typically begins with the preparation of the pyrazole ring followed by functionalization with the amino and butanoic acid groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste generation. These improvements have significantly enhanced the scalability of this compound for industrial applications.
From an analytical standpoint, modern techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been instrumental in confirming the structure and purity of this compound. Researchers have also employed computational methods like density functional theory (DFT) to study its electronic properties and reactivity at a molecular level. These insights have been invaluable for optimizing its use in various chemical processes.
In conclusion, 2-amino-3-(4-ethyl-1H-pyrazol-1-y)butanoic acid (CAS No: 2026071
2026071-16-7 (2-amino-3-(4-ethyl-1H-pyrazol-1-yl)butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)